5-Chloro-1-benzothiophene-2-sulfonyl chloride
Overview
Description
5-Chloro-1-benzothiophene-2-sulfonyl chloride is a chemical compound with the molecular formula C8H4Cl2O2S2 . It has a molecular weight of 267.16 .
Molecular Structure Analysis
The InChI code for 5-Chloro-1-benzothiophene-2-sulfonyl chloride is 1S/C8H4Cl2O2S2/c9-6-1-2-7-5 (3-6)4-8 (13-7)14 (10,11)12/h1-4H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
5-Chloro-1-benzothiophene-2-sulfonyl chloride serves as a key intermediate in the synthesis of various antimicrobial agents . Its sulfonyl chloride group can react with amines to form sulfonamides, which are known for their antibacterial properties. This compound’s structural motif is found in several commercial drugs, indicating its importance in developing new antimicrobial therapies.
Organic Synthesis: Sulfur-Containing Heterocycles
In organic synthesis, this compound is utilized to construct sulfur-containing heterocyclic compounds . These structures are significant due to their presence in many natural products and pharmaceuticals. The versatility of the benzothiophene core allows for the creation of diverse molecules with potential biological activity.
Material Science: Electronic Materials
The benzothiophene moiety is integral to the development of electronic materials . Its incorporation into polymers and small molecules can lead to materials with unique electronic properties, useful in applications like organic semiconductors and photovoltaic cells.
Drug Discovery: Kinase Inhibitors
Kinase inhibitors are a class of drugs that play a crucial role in the treatment of various cancers . 5-Chloro-1-benzothiophene-2-sulfonyl chloride can be used to synthesize compounds that act as kinase inhibitors, offering a pathway to novel cancer therapies.
Pharmacology: Anti-inflammatory Drugs
The thiophene ring system, particularly when modified with sulfonyl chlorides, is known to exhibit anti-inflammatory properties . This makes 5-Chloro-1-benzothiophene-2-sulfonyl chloride a valuable starting material for the development of new anti-inflammatory drugs.
Chemical Biology: Protein-Protein Interaction Modulators
In chemical biology, modifying peptides and proteins with small molecules like 5-Chloro-1-benzothiophene-2-sulfonyl chloride can affect protein-protein interactions . This has implications in understanding disease mechanisms and developing therapeutic interventions.
Safety and Hazards
properties
IUPAC Name |
5-chloro-1-benzothiophene-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2O2S2/c9-6-1-2-7-5(3-6)4-8(13-7)14(10,11)12/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BABMIQVTGOYKAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C=C(S2)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00569304 |
Source
|
| Record name | 5-Chloro-1-benzothiophene-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00569304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
128851-98-9 |
Source
|
| Record name | 5-Chlorobenzo[b]thiophene-2-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=128851-98-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-1-benzothiophene-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00569304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-1-benzothiophene-2-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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